2-(3-((3-fluorophenyl)sulfonyl)-6-oxopyridazin-1(6H)-yl)-N-(3,4,5-trimethoxyphenyl)acetamide

• IUPAC Name: 2-[3-(3-fluorophenyl)sulfonyl-6-oxopyridazin-1-yl]-N-(3,4,5-trimethoxyphenyl)acetamide
• InChI: InChI=1S/C21H20FN3O7S/c1-30-16-10-14(11-17(31-2)21(16)32-3)23-18(26)12-25-20(27)8-7-19(24-25)33(28,29)15-6-4-5-13(22)9-15/h4-11H,12H2,1-3H3,(H,23,26)
• InChI Key: CXMHOZXAMSMPGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)CN2C(=O)C=CC(=N2)S(=O)(=O)C3=CC=CC(=C3)F
• Molecular Formula: C21H20FN3O7S
• Molecular Weight: 477.5 g/mol

Description

2-(3-((3-fluorophenyl)sulfonyl)-6-oxopyridazin-1(6H)-yl)-N-(3,4,5-trimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H20FN3O7S and its molecular weight is 477.46. The purity is usually 95%.
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Scientific Research Applications

Antimalarial and Antimicrobial Applications

One study explored the reactivity of N-(phenylsulfonyl)acetamide derivatives, including structures similar to the specified compound, for their potential antimalarial activity. The synthesized sulfonamide derivatives showed promising in vitro antimalarial activity and were characterized for their ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. This suggests a potential application of such compounds in developing antimalarial drugs (Fahim & Ismael, 2021). Additionally, another study aimed at the synthesis of new heterocyclic compounds incorporating sulfamoyl moieties for antimicrobial use, indicating the broader applicability of these compounds in treating bacterial and fungal infections (Darwish et al., 2014).

Anticancer Activity

Research into novel sulfonamide derivatives, closely related to the compound of interest, showed significant anticancer activity against breast and colon cancer cell lines. This highlights the potential of such compounds in cancer therapy (Ghorab et al., 2015).

Immunomodulatory Effects

A study on N-[4-[(4-fluorophenyl)sulfonyl]phenyl] acetamide, a compound with a similar structure, revealed its ability to modify the reactivity of lymphoid cell populations and enhance macrophage inhibitory effects on tumor cells. This suggests potential applications in immunotherapy and cancer treatment (Wang et al., 2004).

Antioxidant Activity

The synthesis and evaluation of amidomethane sulfonyl-linked bis heterocycles, including compounds structurally akin to the specified chemical, showed excellent antioxidant activity. This opens up possibilities for their use in diseases associated with oxidative stress (Talapuru et al., 2014).